1-(3-bromo-4-methoxybenzyl)-4-(2-methylbenzyl)piperazine
Overview
Description
1-(3-bromo-4-methoxybenzyl)-4-(2-methylbenzyl)piperazine, also known as BZP, is a synthetic compound that belongs to the piperazine family. BZP has been used as a recreational drug due to its stimulant effects, but it also has potential therapeutic applications.
Mechanism of Action
1-(3-bromo-4-methoxybenzyl)-4-(2-methylbenzyl)piperazine acts as a stimulant by increasing the release of dopamine and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft. This compound also acts as a monoamine oxidase inhibitor, which further increases the levels of dopamine and serotonin in the brain.
Biochemical and physiological effects:
This compound has been shown to increase heart rate, blood pressure, and body temperature in both animals and humans. It also causes a release of glucose and fatty acids into the bloodstream, which can lead to metabolic changes. This compound has been shown to have a high affinity for serotonin receptors, which may contribute to its mood-enhancing effects.
Advantages and Limitations for Lab Experiments
1-(3-bromo-4-methoxybenzyl)-4-(2-methylbenzyl)piperazine has been used in animal studies to investigate its potential therapeutic applications. However, there are limitations to using this compound in lab experiments. This compound has a short half-life and is rapidly metabolized, which makes it difficult to study its long-term effects. Additionally, this compound has been shown to have toxic effects on the liver and kidneys in some animal studies, which may limit its use as a therapeutic agent.
Future Directions
There are several potential future directions for research on 1-(3-bromo-4-methoxybenzyl)-4-(2-methylbenzyl)piperazine. One area of interest is its potential as a treatment for depression and anxiety disorders. Further studies are needed to investigate its long-term effects and safety profile. Additionally, this compound may have potential as a tool for studying the role of dopamine and serotonin in the brain. Future studies could investigate its effects on different receptor subtypes and its interactions with other neurotransmitter systems. Overall, this compound has potential as a therapeutic agent and as a tool for understanding the neurobiology of mood and emotions.
Scientific Research Applications
1-(3-bromo-4-methoxybenzyl)-4-(2-methylbenzyl)piperazine has been studied for its potential therapeutic applications, specifically as a treatment for depression and anxiety disorders. In animal studies, this compound has been shown to increase levels of serotonin and dopamine in the brain, which are neurotransmitters that play a role in regulating mood and emotions.
properties
IUPAC Name |
1-[(3-bromo-4-methoxyphenyl)methyl]-4-[(2-methylphenyl)methyl]piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25BrN2O/c1-16-5-3-4-6-18(16)15-23-11-9-22(10-12-23)14-17-7-8-20(24-2)19(21)13-17/h3-8,13H,9-12,14-15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTXYBHUSZWJJHZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2CCN(CC2)CC3=CC(=C(C=C3)OC)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25BrN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(4-methoxy-1-naphthyl)methyl]-4-(4-nitrobenzyl)piperazine](/img/structure/B3462974.png)
